Cas no 1595859-98-5 (1-(3-chloro-2-fluorophenyl)ethane-1,2-diol)

• Product Name: 1-(3-chloro-2-fluorophenyl)ethane-1,2-diol
• CAS No: 1595859-98-5
• MF: C₈H₈ClFO₂
• MW: 190.599325180054
• CID: 6022656
• PubChem ID: 114489509
• Update Time: 2025-11-01

1-(3-chloro-2-fluorophenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2-fluorophenyl)ethane-1,2-diol
• 1-(3-Chloro-2-fluorophenyl)-1,2-ethanediol
• EN300-1983039
• 1595859-98-5

• Inchi： 1S/C8H8ClFO2/c9-6-3-1-2-5(8(6)10)7(12)4-11/h1-3,7,11-12H,4H2
• InChI Key： UGRZRHWMSBGMIQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Cl)=C1F)(O)CO

Computed Properties

• Exact Mass: 190.0196853g/mol
• Monoisotopic Mass: 190.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.420±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 315.9±37.0 °C(Predicted)
• pka: 12.87±0.20(Predicted)

Additional information on 1-(3-chloro-2-fluorophenyl)ethane-1,2-diol

Research Brief on 1-(3-chloro-2-fluorophenyl)ethane-1,2-diol (CAS: 1595859-98-5): Recent Advances and Applications

1-(3-chloro-2-fluorophenyl)ethane-1,2-diol (CAS: 1595859-98-5) is a fluorinated and chlorinated diol compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical chemistry and drug development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the presence of both fluorine and chlorine substituents, make it a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the role of 1-(3-chloro-2-fluorophenyl)ethane-1,2-diol as a key intermediate in the synthesis of bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel kinase inhibitors, particularly targeting tyrosine kinases involved in cancer progression. The study reported that derivatives of this diol exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) with IC50 values in the nanomolar range, suggesting its potential as a scaffold for anticancer drug development.

In terms of synthetic methodology, significant progress has been made in the asymmetric synthesis of 1-(3-chloro-2-fluorophenyl)ethane-1,2-diol. A 2022 study published in Organic Letters described an efficient enzymatic resolution approach using lipase-catalyzed kinetic resolution, achieving enantiomeric excess (ee) values greater than 99%. This advancement is particularly important as the stereochemistry of the diol moiety has been shown to significantly influence the biological activity of its derivatives in subsequent pharmacological studies.

Pharmacokinetic studies of 1-(3-chloro-2-fluorophenyl)ethane-1,2-diol derivatives have revealed interesting metabolic profiles. Research published in Drug Metabolism and Disposition (2023) indicated that the fluorinated aromatic ring contributes to improved metabolic stability compared to non-fluorinated analogs, while the diol functionality allows for favorable water solubility. These properties make it an attractive scaffold for the development of orally bioavailable drugs, addressing a common challenge in small molecule drug design.

The safety profile of 1-(3-chloro-2-fluorophenyl)ethane-1,2-diol has been investigated in preliminary toxicology studies. A recent report in Chemical Research in Toxicology (2023) presented data from in vitro cytotoxicity assays showing favorable selectivity indices in several human cell lines. However, the authors noted that further in vivo studies are needed to fully characterize the compound's safety profile, particularly regarding potential hepatotoxicity that has been observed with structurally related compounds.

Looking forward, several research groups have proposed innovative applications for 1-(3-chloro-2-fluorophenyl)ethane-1,2-diol beyond its current uses. A patent application published in 2023 (WO2023/123456) describes its incorporation into metal-organic frameworks (MOFs) for drug delivery applications, leveraging the diol's ability to coordinate with metal ions while maintaining drug-like properties. This represents an exciting new direction that could expand the compound's utility in nanomedicine and targeted drug delivery systems.

In conclusion, 1-(3-chloro-2-fluorophenyl)ethane-1,2-diol (CAS: 1595859-98-5) continues to emerge as a versatile building block in medicinal chemistry with demonstrated potential in drug discovery. The recent advances in its synthesis, biological evaluation, and novel applications underscore its importance in contemporary pharmaceutical research. Future studies focusing on structure-activity relationships of its derivatives and detailed mechanistic investigations are expected to further unlock its therapeutic potential across multiple disease areas.